Cas no 102175-98-4 (4-Methyl-5-thiazolylethanyl octanoate)

• Product Name: 4-Methyl-5-thiazolylethanyl octanoate
• CAS No: 102175-98-4
• MF: C₁₈H₃₁NO₂S
• MW: 325.509244203568
• CID: 62284
• PubChem ID: 122130534
• Update Time: 2025-04-18

4-Methyl-5-thiazolylethanyl octanoate Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-thiazolylethanyl octanoate
• Lauricacid, 2-(4-methyl-5-thiazolyl)ethyl ester (6CI)
• 4-Methyl-5-thiazolylethanyloctanoate
• 102175-98-4
• Dodecanoic acid, 2-(4-methyl-5-thiazolyl)ethyl ester

• Inchi： 1S/C18H31NO2S/c1-3-4-5-6-7-8-9-10-11-12-18(20)21-14-13-17-16(2)19-15-22-17/h15H,3-14H2,1-2H3
• InChI Key： LHCPRRNPAVNVRX-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CCOC(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 269.14500
• Monoisotopic Mass: 325.20755041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.035
• Flash Point: >110 ºC
• Refractive Index: 1.486-1.496
• PSA: 67.43000
• LogP: 3.89770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles